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Compound of Interest

Compound Name: Gamma-L-Glutamyl-L-cysteine

Cat. No.: B196262 Get Quote

An In-depth Technical Guide to the Core Chemical Properties and Structure of Gamma-L-
Glutamyl-L-cysteine

Introduction
Gamma-L-Glutamyl-L-cysteine (γ-GC) is a naturally occurring dipeptide found in a wide

range of organisms, from bacteria to humans[1][2][3]. It is a critical intermediate in the

biosynthesis of glutathione (GSH), a primary endogenous antioxidant[1][4][5][6]. The unique γ-

peptide bond between the L-glutamic acid and L-cysteine residues confers specific chemical

properties and biological functions that distinguish it from more common α-linked dipeptides[1].

This document provides a comprehensive overview of the chemical properties, structure,

biological significance, and analytical methodologies pertaining to γ-GC, tailored for

researchers and professionals in drug development.

Chemical Properties
The fundamental chemical and physical properties of Gamma-L-Glutamyl-L-cysteine are

summarized in the table below, providing a consolidated reference for its key identifiers and

characteristics.
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Property Value Reference

Molecular Formula C8H14N2O5S [1]

Molar Mass 250.27 g·mol−1 [1]

IUPAC Name

(2S)-2-Amino-5-{[(1R)-1-

carboxy-2-

sulfanylethyl]amino}-5-

oxopentanoic acid

[1]

Systematic IUPAC Name

(2S)-2-Amino-5-{[(1R)-1-

carboxy-2-

sulfanylethyl]amino}-5-

oxopentanoic acid

[1]

SMILES
C(CC(=O)N--INVALID-LINK--

C(=O)O)--INVALID-LINK--N
[1][2]

InChI Key
RITKHVBHSGLULN-

WHFBIAKZSA-N
[1][2]

CAS Number 636-58-8 [1]

Appearance White, opaque crystals [1]

log P -1.168 [1]

Acidity (pKa) 2.214 [1]

Basicity (pKb) 11.783 [1]

Water Solubility 2.62 g/L (Predicted) [3]

Chemical Structure
Gamma-L-Glutamyl-L-cysteine is a dipeptide composed of L-glutamic acid and L-cysteine[1].

Its defining structural feature is the peptide bond formed between the γ-carboxyl group of the

glutamic acid side chain and the α-amino group of cysteine[1][2]. This is in contrast to the more

common peptide bonds in proteins, which are formed via the α-carboxyl group. This unusual

linkage makes γ-GC resistant to hydrolysis by most peptidases.
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The stereochemistry of the molecule is inherited from its constituent L-amino acids, resulting in

the (2S)-2-amino-5-{[(1R)-1-carboxy-2-sulfanylethyl]amino}-5-oxopentanoic acid

configuration[1].

2D Structure of Gamma-L-Glutamyl-L-cysteine:
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General Workflow for NMR Analysis of γ-GC and GSH

Biological Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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